Cas no 413624-57-4 (13-Hydroxy-2,2,12,12-tetramethyl-7-oxotridecanoic acid)
413624-57-4 structure
Product Name:13-Hydroxy-2,2,12,12-tetramethyl-7-oxotridecanoic acid
CAS No:413624-57-4
MF:C17H32O4
MW:300.433586120605
CID:2635247
PubChem ID:23431269
Update Time:2025-04-21
13-Hydroxy-2,2,12,12-tetramethyl-7-oxotridecanoic acid Chemical and Physical Properties
Names and Identifiers
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- 13-hydroxy-2,2,12,12-tetramethyl-7-oxotridecanoic acid
- DTXSID80633996
- 413624-57-4
- SCHEMBL6206143
- 13-Hydroxy-2,2,12,12-tetramethyl-7-oxotridecanoic acid
-
- Inchi: 1S/C17H32O4/c1-16(2,13-18)11-7-5-9-14(19)10-6-8-12-17(3,4)15(20)21/h18H,5-13H2,1-4H3,(H,20,21)
- InChI Key: FTFYQPIZYYTWNV-UHFFFAOYSA-N
- SMILES: OCC(C)(C)CCCCC(CCCCC(C(=O)O)(C)C)=O
Computed Properties
- Exact Mass: 300.23005950Da
- Monoisotopic Mass: 300.23005950Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 12
- Complexity: 332
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 74.6Ų
13-Hydroxy-2,2,12,12-tetramethyl-7-oxotridecanoic acid Related Literature
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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